Cas no 590390-31-1 (tert-Butyl 5-methoxy-1,2,3,6-tetrahydropyrazine-1-carboxylate)

• Product Name: tert-Butyl 5-methoxy-1,2,3,6-tetrahydropyrazine-1-carboxylate
• CAS No: 590390-31-1
• MF: C₁₀H₁₈N₂O₃
• MW: 214.261522769928
• CID: 4655558
• PubChem ID: 58154190
• Update Time: 2025-10-30

tert-Butyl 5-methoxy-1,2,3,6-tetrahydropyrazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-3,6-dihydro-2H-pyrazin-1-carbonse-tert.-butylester
• tert-Butyl 5-methoxy-1,2,3,6-tetrahydropyrazine-1-carboxylate

• Inchi： 1S/C10H18N2O3/c1-10(2,3)15-9(13)12-6-5-11-8(7-12)14-4/h5-7H2,1-4H3
• InChI Key： VATRKSAYTIKXFH-UHFFFAOYSA-N
• SMILES： C1N=C(OC)CN(C(OC(C)(C)C)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Additional information on tert-Butyl 5-methoxy-1,2,3,6-tetrahydropyrazine-1-carboxylate

Comprehensive Overview of tert-Butyl 5-methoxy-1,2,3,6-tetrahydropyrazine-1-carboxylate (CAS No. 590390-31-1)

tert-Butyl 5-methoxy-1,2,3,6-tetrahydropyrazine-1-carboxylate (CAS No. 590390-31-1) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structure, featuring a tert-butyl group and a methoxy-substituted tetrahydropyrazine ring, makes it a valuable intermediate for developing bioactive molecules. Researchers and manufacturers frequently seek this compound for its role in peptide coupling, heterocyclic chemistry, and drug discovery, aligning with current trends in small-molecule therapeutics and medicinal chemistry.

The growing demand for tert-Butyl 5-methoxy-1,2,3,6-tetrahydropyrazine-1-carboxylate reflects broader industry shifts toward high-efficiency synthetic routes and green chemistry. With increasing interest in sustainable synthesis, this compound’s applications in catalysis and protecting group strategies have gained attention. Its CAS No. 590390-31-1 is often queried in databases like SciFinder and Reaxys, highlighting its relevance in academic and industrial R&D.

From a structural perspective, the methoxy group enhances solubility and reactivity, while the tert-butyl carboxylate moiety provides steric protection during multi-step syntheses. These features are critical for designing kinase inhibitors and GPCR-targeted compounds, addressing current research hotspots in oncology and CNS diseases. Analytical techniques such as NMR, HPLC, and mass spectrometry are typically employed to verify its purity and stability.

In the context of AI-driven drug design, 590390-31-1 is increasingly referenced in cheminformatics studies due to its scaffold diversity. Computational tools like molecular docking and QSAR modeling leverage its structural data to predict bioactivity, resonating with the rise of digital chemistry platforms. Furthermore, its compatibility with flow chemistry systems aligns with the push for automated synthesis in modern labs.

Storage and handling of tert-Butyl 5-methoxy-1,2,3,6-tetrahydropyrazine-1-carboxylate require standard organic compound protocols, emphasizing anhydrous conditions and low-temperature preservation. Suppliers often highlight its batch-to-batch consistency, a key concern for GMP-compliant production. As regulatory scrutiny on impurity profiling intensifies, this compound’s well-characterized properties support compliance with ICH guidelines.

The compound’s versatility extends to material science, where it serves as a precursor for functionalized polymers and ligand design. Recent patents disclose its use in photoactive materials, tapping into the booming field of optoelectronics. Such interdisciplinary applications underscore its value beyond traditional pharma, catering to startups and research consortia exploring next-gen technologies.

For sourcing CAS No. 590390-31-1, stakeholders prioritize reliable supply chains and technical documentation, including COA (Certificate of Analysis) and MSDS. The compound’s pricing trends are influenced by raw material availability, particularly Boc-anhydride and methoxylation reagents, reflecting broader market dynamics in specialty chemicals.

In summary, tert-Butyl 5-methoxy-1,2,3,6-tetrahydropyrazine-1-carboxylate (CAS No. 590390-31-1) bridges multiple scientific domains, from drug development to advanced materials. Its optimized synthesis and characterization protocols continue to evolve, driven by innovations in process chemistry and analytical technologies. As the scientific community prioritizes precision medicine and sustainable manufacturing, this compound’s role is poised to expand further.